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Compound of Interest

Compound Name: H-Val-oet tos

Cat. No.: B15344852 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for handling L-Valine ethyl ester tosylate (H-Val-OEt Tos), a common

reagent in peptide synthesis and drug development.[1] Adherence to these procedures is

critical for maintaining a safe laboratory environment.

Chemical Identification and Properties:

Property Value Source

Chemical Name L-Valine ethyl ester tosylate N/A

Synonyms
H-Val-OEt Tos, L-Valine 2-

Hydroxyethyl Ester Tosylate
[2]

Molecular Formula C7H15NO3・C7H8O3S [2]

Molecular Weight 333.40 g/mol [2]

Form Powder/Solid [3][4]

CAS Number

Not explicitly found for the

tosylate salt. The hydrochloride

salt (H-Val-OEt HCl) is 17609-

47-1.

[3][4][5][6][7]

Storage Temperature 2-8 °C [6]
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Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for L-Valine ethyl ester tosylate was not located,

information on similar compounds and chemical classes indicates the following potential

hazards and required PPE. Amino acid esters may have toxic effects, and tosylates are known

to be good leaving groups, implying reactivity.[8][9][10]

Potential Hazards:

Harmful if swallowed.[11]

May cause skin and eye irritation.[12][13]

May cause respiratory tract irritation if inhaled as dust.[12][14]

Combustible solid; fine dust dispersed in air may create an explosion hazard.[14]

Required Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Prevents inhalation of fine

powder.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Procedures
Preparation:
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Work in a well-ventilated area, preferably a chemical fume hood.

Ensure all necessary PPE is worn correctly.

Have an emergency eyewash station and safety shower readily accessible.

Keep a spill kit appropriate for solid chemical spills nearby.

Handling:

Avoid generating dust. Use techniques such as gentle scooping and weighing on a tared

container within a fume hood.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[14][15]

Skin Contact: Remove contaminated clothing and wash skin with soap and water.[15]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[12][14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[14]

Disposal Plan
Waste Collection:

Collect all waste material, including any contaminated PPE (gloves, masks), in a clearly

labeled, sealed container for chemical waste.

Disposal Route:
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Dispose of the chemical waste through your institution's designated hazardous waste

disposal program. Do not dispose of it in regular trash or down the drain.[16] All waste

disposal must be in accordance with federal, state, and local environmental regulations.

[12]

Safe Handling Workflow for L-Valine Ethyl Ester
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Safe Handling Workflow for L-Valine Ethyl Ester Tosylate
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Caption: Logical workflow for the safe handling of L-Valine ethyl ester tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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